![molecular formula C12H19ClN2O2 B6462042 2-methoxy-6-[(piperidin-3-yl)methoxy]pyridine hydrochloride CAS No. 2549018-12-2](/img/structure/B6462042.png)
2-methoxy-6-[(piperidin-3-yl)methoxy]pyridine hydrochloride
Description
“2-methoxy-6-[(piperidin-3-yl)methoxy]pyridine hydrochloride” is a chemical compound with the molecular formula C12H19ClN2O2 . It has a molecular weight of 258.75 . The compound is available from suppliers for scientific research needs .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 258.75 . Its solubility in DMSO is unknown . More detailed physical and chemical properties such as melting point, boiling point, and specific rotation are not available in the search results.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-methoxy-6-[(piperidin-3-yl)methoxy]pyridine hydrochloride, focusing on six unique applications:
Pharmaceutical Development
2-methoxy-6-[(piperidin-3-yl)methoxy]pyridine hydrochloride is widely used in the pharmaceutical industry as a building block for the synthesis of various therapeutic agents. Its structure allows for the creation of compounds with potential activity against a range of diseases, including neurological disorders and cancers . The piperidine moiety is particularly valuable for designing drugs that can cross the blood-brain barrier, making it a key component in the development of central nervous system (CNS) drugs .
Chemical Synthesis
This compound is also significant in organic chemistry for the synthesis of complex molecules. It serves as an intermediate in the production of various heterocyclic compounds, which are essential in medicinal chemistry . The presence of both methoxy and piperidinyl groups provides versatility in chemical reactions, enabling the formation of diverse chemical structures through processes such as hydrogenation, cyclization, and amination .
Catalysis Research
In catalysis, 2-methoxy-6-[(piperidin-3-yl)methoxy]pyridine hydrochloride is used as a ligand in the development of new catalytic systems. Its unique structure can enhance the efficiency and selectivity of catalytic reactions, particularly in asymmetric synthesis . This application is crucial for producing enantiomerically pure compounds, which are important in the pharmaceutical industry for creating drugs with specific desired effects .
Material Science
The compound is also explored in material science for the development of novel materials with specific properties. Its incorporation into polymer matrices can improve the mechanical and thermal properties of the resulting materials . This application is particularly relevant in the creation of advanced materials for use in electronics, coatings, and other high-performance applications .
Biological Studies
In biological research, 2-methoxy-6-[(piperidin-3-yl)methoxy]pyridine hydrochloride is used to study the interactions between small molecules and biological targets. Its ability to modulate biological pathways makes it a valuable tool for investigating the mechanisms of action of various biological processes . This research can lead to the identification of new therapeutic targets and the development of novel drugs .
Environmental Chemistry
The compound is also utilized in environmental chemistry for the detection and quantification of pollutants. Its chemical properties allow it to act as a reagent in analytical methods for monitoring environmental contaminants . This application is essential for ensuring environmental safety and compliance with regulatory standards .
properties
IUPAC Name |
2-methoxy-6-(piperidin-3-ylmethoxy)pyridine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2.ClH/c1-15-11-5-2-6-12(14-11)16-9-10-4-3-7-13-8-10;/h2,5-6,10,13H,3-4,7-9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXIJVWDZJUBXHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=CC=C1)OCC2CCCNC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-6-[(piperidin-3-yl)methoxy]pyridine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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